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Executive Summary: The "Clavulanate Paradox"

Welcome to the Technical Support Center. You are likely here because your potassium
clavulanate (Pot Clav) tablets are capping immediately upon ejection or laminating during
friability testing.

The Core Problem: This is a conflict of material properties.

e Potassium Clavulanate is brittle and extremely hygroscopic. It requires low humidity (<30%
RH) to prevent hydrolysis.

e Microcrystalline Cellulose (MCC) is plastic but relies on hydrogen bonding for strength.
These bonds require specific moisture levels (3—-5% LOD).[1]

The Conflict: To protect the API, you dry the MCC. By drying the MCC, you destroy its bonding
capacity. The result is a tablet with high internal elastic energy (from the cellulose) but
insufficient glue (bonding) to hold it together. When the tablet ejects, the stored elastic energy
shaps the weak bonds, causing the "cap" to pop off.[2]
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Module 1: Formulation-Centric Troubleshooting

Q1: | am using low-moisture MCC (e.g., Avicel PH-112) to stabilize
the Clavulanate, but capping is severe. Why?

Diagnosis:Bonding Failure due to Over-Drying. Standard MCC requires moisture to activate
hydrogen bonding sites. When you use "low moisture” grades (LOD < 1.5%) to protect the Pot

Clav, you remove the "glue."” The plastic deformation of MCC still occurs, storing energy, but
the bonds formed are too weak to resist the elastic recovery phase.

Remediation Strategy:

o Switch to Silicified MCC (SMCC): Grades like Prosolv SMCC 90 offer improved compaction
density and flow compared to traditional MCC. The distributed silica improves inter-
particulate bonding even at lower moisture levels.

e Add a Dry Binder: Incorporate 3-5% Low-Substituted Hydroxypropy! Cellulose (L-HPC). L-
HPC has both fibrous and plastic nature but is less moisture-dependent for bonding than
MCC.

e Reduce Lubricant: Magnesium Stearate (MgSt) creates a hydrophobic film that further
reduces bonding. If using >0.75% MgSt, reduce to 0.5% or switch to Sodium Stearyl
Fumarate (SSF), which is less sensitive to over-blending.

Q2: How does "Elastic Recovery" actually cause the cap to
separate?

Diagnosis:Axial Expansion Mismatch. During compression, MCC deforms plastically (changes
shape). Pot Clav fractures (breaks). Upon ejection from the die, the axial pressure drops to
zero. The MCC tries to "spring back" (elastic recovery). If the Pot Clav particles (which don't
spring back) disrupt the MCC network, the upward expansion shears the top of the tablet off.

Visualizing the Mechanism:
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Figure 1: The mechanism of capping driven by the imbalance between elastic recovery and
bond formation.

Module 2: Process-Centric Troubleshooting
Q3: We increased the main compression force to make the tablet
harder, but capping got worse. Why?

Diagnosis:Over-Compression & Air Entrapment. This is a classic counter-intuitive error.

« Air Entrapment: High compression speeds and forces seal the surface of the tablet instantly.
Air trapped inside the granule matrix cannot escape. Upon ejection, this compressed air
expands, blowing the cap off.[2][3][4]

o Work Hardening: Excessive force on MCC can exceed its yield pressure, causing it to
become brittle rather than plastic.

Remediation Strategy:

o Tapered Die: Use a die with a tapered exit.[5] This allows a slow, controlled expansion of the
tablet before it fully leaves the die wall, dissipating the elastic energy gradually.

» Reduce Turret Speed: This increases Dwell Time (the time the tablet is under peak force).
Longer dwell time allows more air to escape and increases plastic flow without requiring
higher force.

Q4: What is the correct Pre-Compression setting for this product?

Diagnosis:Incorrect De-aeration. For Pot Clav/MCC, the goal of pre-compression is de-
aeration, not consolidation.
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e The Mistake: Setting pre-compression too high (>20% of main). This creates a hard shell
early, trapping air in the core.

e The Fix: Set pre-compression to low force (3—-5 kN) but maximize the duration if possible.
You want to gently squeeze air out before the main hammer strikes.

Module 3: Experimental Protocol
Protocol: The Compression Profile Stress Test

Use this protocol to determine the "Critical Density” where capping begins.

Objective: Identify the safe operating window for dwell time and density.

Step Parameter Setting / Action

Set to minimum (e.g., 15
1 Turret Speed RPM). This maximizes dwell

time.

Compress tablets at 5 kN, 10

2 Force Sweep
kN, 15 kN, 20 kN, 25 kN.
Measure Solid Fraction

3 Data Collection (Density) and Tensile Strength
for each.
Repeat Step 2 at maximum

4 Speed Challenge production speed (e.g., 60
RPM).

) Plot Tensile Strength (Y) vs.
5 Analysis

Solid Fraction (X).

Interpretation:
o Normal Profile: Strength increases linearly with density.

» Capping Profile: The curve flattens or drops at high density. This drop-off point is your Critical
Density. Never compress beyond this point.
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Decision Tree for Troubleshooting:

Issue: Tablet Capping
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Figure 2: Diagnostic decision tree for isolating the root cause of capping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1574186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

